Cas no 870704-15-7 (4-Bromo-5-fluoro-2-iodotoluene)

• Product Name: 4-Bromo-5-fluoro-2-iodotoluene
• CAS No: 870704-15-7
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 992223
• PubChem ID: 24882998
• Update Time: 2025-11-02

4-Bromo-5-fluoro-2-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-5-iodo-4-methylbenzene
• 4-BROMO-5-FLUORO-2-IODOTOLUENE
• 2-Iodo-4-bromo-5-fluorotoluene
• 4-Bromo-2-iodo-5-fluorotoluene
• SY031084
• DTXSID70382300
• 870704-15-7
• SCHEMBL22719596
• AKOS016012070
• MFCD06200719
• A841931
• 4-Bromo-5-fluoro-2-iodotoluene, 97%
• CS-0148866
• FT-0734617
• AM62211
• PS-10228
• DB-076824
• 4-Bromo-5-fluoro-2-iodotoluene

• MDL： MFCD06200719
• Inchi： 1S/C7H5BrFI/c1-4-2-6(9)5(8)3-7(4)10/h2-3H,1H3
• InChI Key： ACDTXEFSNCPJED-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1C)F)Br

Computed Properties

• Exact Mass: 313.86000
• Monoisotopic Mass: 313.86034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.145 g/mL at 25 °C(lit.)
• Boiling Point: 249-250 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.624(lit.)
• PSA: 0.00000
• LogP: 3.50120

4-Bromo-5-fluoro-2-iodotoluene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 4-Bromo-5-fluoro-2-iodotoluene

Comprehensive Overview of 4-Bromo-5-fluoro-2-iodotoluene (CAS No. 870704-15-7): Properties, Applications, and Industry Insights

4-Bromo-5-fluoro-2-iodotoluene (CAS No. 870704-15-7) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of bromine, fluorine, and iodine substituents on a toluene backbone, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₇H₅BrFI, and precise halogen placement make it invaluable for constructing complex molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated toluene derivatives like 4-Bromo-5-fluoro-2-iodotoluene has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently search for "CAS 870704-15-7 suppliers" or "iodotoluene synthesis methods," reflecting its industrial relevance. The compound's electron-withdrawing properties and steric effects enable selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations, which are critical for developing next-generation therapeutics.

From a technical perspective, 4-Bromo-5-fluoro-2-iodotoluene exhibits a melting point range of 85–89°C and requires storage under inert conditions to maintain stability. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, with ≥98% being the industry standard for pharmaceutical-grade material. Environmental considerations have also prompted studies on green halogenation methods, aligning with the broader push for eco-friendly synthetic routes.

The compound's role in PET radiopharmaceuticals (Positron Emission Tomography) has emerged as a key discussion point, as researchers explore fluorine-18 labeling techniques for diagnostic imaging. This application taps into the growing market for non-invasive diagnostics, addressing search queries like "fluoro-iodotoluene imaging agents." Additionally, its use in material science—particularly in liquid crystals and OLED precursors—highlights its interdisciplinary importance.

Regulatory compliance for CAS 870704-15-7 follows standard halogenated compound guidelines, with emphasis on proper handling to avoid decomposition. Industry forums often discuss "scaling up bromo-fluoro-iodotoluene production" or "alternative purification techniques," reflecting operational challenges. Recent patents disclose novel applications in catalysis and metal-organic frameworks (MOFs), further expanding its commercial potential.

In summary, 4-Bromo-5-fluoro-2-iodotoluene represents a critical building block at the intersection of medicinal chemistry and advanced materials. Its optimized synthesis, coupled with emerging applications in bioconjugation and nanotechnology, positions it as a compound of enduring scientific and industrial value. Ongoing research into regioselective functionalization promises to unlock further innovations, making it a staple in high-value chemical inventories worldwide.